2-((3-bromobenzyl)thio)-3-cyclopropyl-7-phenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-3-cyclopropyl-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H18BrN3OS/c23-16-8-4-5-14(11-16)13-28-22-25-19-18(15-6-2-1-3-7-15)12-24-20(19)21(27)26(22)17-9-10-17/h1-8,11-12,17,24H,9-10,13H2
• InChI Key: GQXHVTSBYKBHFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC5=CC(=CC=C5)Br
• Molecular Formula: C22H18BrN3OS
• Molecular Weight: 452.4 g/mol

Description

This compound belongs to the class of organic compounds known as thienopyrimidines. Thienopyrimidines are compounds containing a thiophene ring fused to a pyrimidine ring. Thiophene is a 5-membered aromatic ring with one sulfur atom. Pyrimidine is a 6-membered ring with two nitrogen atoms at positions 1 and 3.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It has a pyrrolo[3,2-d]pyrimidin-4(5H)-one core structure, which is fused with a thiophene ring. It also has a phenyl group, a cyclopropyl group, and a bromobenzylthio group attached to the core structure.

Chemical Reactions Analysis

Thienopyrimidines, like other aromatic heterocycles, can undergo electrophilic substitution reactions. They can also participate in various other chemical reactions typical for heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. As a thienopyrimidine, it is likely to be a solid at room temperature. It is likely to have good thermal stability due to its aromatic nature.

Scientific Research Applications

Antitubercular Activity

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Inhibition of Cyt-bd

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Synthesis and Structure-Activity Relationship (SAR)

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Mechanism of Action

Target of Action

The primary target of this compound is the Cytochrome bd oxidase (Cyt-bd) . Cyt-bd is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism .

Mode of Action

The compound inhibits Cyt-bd . This inhibition disrupts the normal function of the enzyme, leading to a decrease in energy metabolism within the cell .

Biochemical Pathways

The inhibition of Cyt-bd affects the energy metabolism pathway within the cell . This disruption can lead to a decrease in ATP production, affecting the cell’s ability to carry out essential functions .

Pharmacokinetics

Similar compounds have shown significant antimycobacterial activity against mycobacterium tuberculosis h37ra (atcc 25177) and mycobacterium bovis bcg (atcc 35743) .

Result of Action

The inhibition of Cyt-bd leads to a decrease in ATP production within the cell . This can result in the cell’s inability to carry out essential functions, leading to cell death .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For example, the expression of the Cyt-bd-encoding genes can vary between different strains of Mycobacterium tuberculosis . This variation can influence the compound’s efficacy against different strains .